(Z)-2-(4-chlorobenzylidene)-7-((diethylamino)methyl)-6-hydroxybenzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(4-chlorophenyl)methylidene]-7-(diethylaminomethyl)-6-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C20H20ClNO3/c1-3-22(4-2)12-16-17(23)10-9-15-19(24)18(25-20(15)16)11-13-5-7-14(21)8-6-13/h5-11,23H,3-4,12H2,1-2H3/b18-11-
• InChI Key: NEAFYMBJNVHXRD-WQRHYEAKSA-N
• Canonical SMILES: CCN(CC)CC1=C(C=CC2=C1OC(=CC3=CC=C(C=C3)Cl)C2=O)O
• Isomeric SMILES: CCN(CC)CC1=C(C=CC2=C1O/C(=C\C3=CC=C(C=C3)Cl)/C2=O)O
• Molecular Formula: C20H20ClNO3
• Molecular Weight: 357.8 g/mol
• CAS No.: 869077-16-7

Description

(Z)-2-(4-chlorobenzylidene)-7-((diethylamino)methyl)-6-hydroxybenzofuran-3(2H)-one is a useful research compound. Its molecular formula is C20H20ClNO3 and its molecular weight is 357.83. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Reactivity

The compound of interest is structurally related to various heterocyclic compounds synthesized for different scientific applications. For instance, derivatives such as 2-oxo-3-ethoxycarbonylmethylene-3,4-dihydro-2H-1,4-benzoxazine and 2-[(dialkylcarbamoyl)methylene]-2,3-dihydrobenzo[1,4]dioxine have been synthesized to explore their hydrolysis reactions and potential applications in various fields including material science and pharmaceuticals. These compounds exhibit interesting reactivity patterns, such as tautomerism between enamine and ketimine forms, which could be pivotal in understanding the reactivity of (Z)-2-(4-chlorobenzylidene)-7-((diethylamino)methyl)-6-hydroxybenzofuran-3(2H)-one (Iwanami et al., 1964); (Gabriele et al., 2006).

Structural and Spectroscopic Analysis

The structural characteristics and spectroscopic properties of related compounds, such as (Z)-5-(4-Chlorobenzylidene)-3-(2-ethoxophenyl)-2-thioxothiazolidin-4-one, have been extensively studied through methods like X-ray crystallography and NMR spectroscopy. These analyses provide deep insights into the molecular geometry, electronic structure, and intermolecular interactions which are crucial for understanding the properties and potential applications of this compound (Khelloul et al., 2016).

Catalytic and Biological Applications

Compounds structurally related to this compound have been investigated for their potential catalytic and biological applications. For instance, dinuclear zinc hydride complexes supported by anionic bis(N-heterocyclic carbene) ligands have shown catalytic activity in hydrosilylation reactions and could serve as models for exploring the catalytic potential of this compound in similar reactions (Rit et al., 2014).

Molecular Sensors and Logic Gates

The development of fluorescent-based receptors for selective detection of metal ions showcases the potential application of this compound in the field of chemical sensing. Compounds with similar structures have been utilized as molecular sensors, demonstrating the ability to form host-guest complexes with metal ions, which could be an area of interest for further research on this compound (Fegade et al., 2015).